Cas no 853803-43-7 (tert-butyl 3-formyl-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 3-formyl-1H-pyrazole-1-carboxylate
• CAS No: 853803-43-7
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD24685767
• CID: 3232177
• PubChem ID: 23138543
• Update Time: 2025-04-21

tert-butyl 3-formyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-1-CARBOXYLIC ACID, 3-FORMYL-, 1,1-DIMETHYLETHYL ESTER
• tert-butyl 3-formyl-1H-pyrazole-1-carboxylate
• 853803-43-7
• AC9138
• Z1511891407
• tert-butyl 3-formylpyrazole-1-carboxylate
• DA-41160
• tert-butyl3-formyl-1H-pyrazole-1-carboxylate
• SY253114
• MFCD24685767
• SCHEMBL3739164
• 1-Boc-1H-pyrazole-3-carbaldehyde
• EN300-218799
• DJB80343
• 829-336-3
• CS-0459040

• MDL： MFCD24685767
• Inchi： 1S/C9H12N2O3/c1-9(2,3)14-8(13)11-5-4-7(6-12)10-11/h4-6H,1-3H3
• InChI Key： UXVMKKALXJFBHZ-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC(C=O)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 196.08479225Da
• Monoisotopic Mass: 196.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives